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Compound of Interest

Compound Name: Carbocisteine-13C3

Cat. No.: B15222647

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of Carbocisteine-13C3, a stable isotope-labeled version of Carbocisteine. This
document is intended to serve as a valuable resource for researchers, scientists, and
professionals involved in drug development, offering detailed data, experimental
methodologies, and relevant biological context.

Core Physicochemical Data

The fundamental physicochemical characteristics of Carbocisteine-13C3 are crucial for its
application in various scientific disciplines, including but not limited to, analytical chemistry,
drug metabolism studies, and clinical research. The isotopic labeling with three 13C atoms
marginally increases the molecular weight compared to the unlabeled Carbocisteine, a factor
that is pivotal for its use as an internal standard in mass spectrometry-based quantification.

General Properties

A summary of the key identification and physical properties of Carbocisteine-13C3 is
presented in Table 1.
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Property Value Reference

) S-((carboxy-13C)methyl-13C)-
Chemical Name ) [1]
L-cysteine-1-13C

Molecular Formula C213C3HoNO4S [11[2][3]
Molecular Weight 182.2 g/mol [1]
CAS Number 1391068-19-1 [1][2][3]
Appearance Off-white solid [1]
Melting Point 170-176 °C [4]

Solubility and Partitioning Behavior

The solubility and partitioning characteristics of a compound are critical determinants of its
behavior in biological systems and analytical workflows. While specific quantitative solubility
data for Carbocisteine-13C3 is not readily available, information on its general solubility and
the properties of its non-labeled counterpart provide valuable insights.

Property Value Reference
Solubility in Methanol Soluble [1]
Solubility in Aqueous Acid Slightly soluble [4]
pKa (Carbocisteine) 1.84 [5]
LogP (Carbocisteine) -4.24 [5]

The low LogP value of Carbocisteine indicates its hydrophilic nature, suggesting good solubility
in aqueous media and limited partitioning into lipid bilayers.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of scientific findings. This
section outlines the general experimental protocols for determining key physicochemical
properties, which are applicable to Carbocisteine-13C3.
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Melting Point Determination

The melting point of a solid is a fundamental physical property used for identification and purity
assessment. A common method for its determination is the capillary melting point technique.

Methodology:

Sample Preparation: A small amount of the finely powdered Carbocisteine-13C3 is packed
into a capillary tube to a height of 2-3 mm.[6][7]

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heated block and a calibrated thermometer or an electronic temperature sensor.[7][8]

» Heating and Observation: The sample is heated at a controlled rate. Initially, a rapid heating
rate can be used to determine an approximate melting range. Subsequently, a new sample is
heated slowly (approximately 1-2 °C per minute) as the temperature approaches the
expected melting point.[7][8]

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
onset of melting, and the temperature at which the entire solid has transformed into a liquid
is recorded as the completion of melting. This range represents the melting point of the
substance.[8]

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

HPLC is a powerful analytical technique for determining the purity of pharmaceutical
compounds. Carbocisteine-13C3 is used as an analytical standard for HPLC.[9]

A general HPLC methodology for Carbocisteine analysis is as follows:

o Chromatographic System: A liquid chromatograph equipped with a UV detector and a
suitable data acquisition system.

e Column: A C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 um patrticle size) is commonly
used.[10]
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» Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer) and an organic
modifier (e.g., acetonitrile or methanol). The exact composition is optimized to achieve good
separation.[10][11] For instance, a mobile phase of water and acetonitrile (95:5 v/v) has
been reported.[10]

o Detection: UV detection at a wavelength of approximately 210 nm or 215 nm is typical for
Carbocisteine.[11][12]

o Sample Preparation: A standard solution of Carbocisteine-13C3 is prepared by dissolving a
precisely weighed amount in the mobile phase or a suitable diluent to a known
concentration.

e Analysis: The standard solution is injected into the HPLC system, and the retention time and
peak area are recorded. The purity is determined by comparing the area of the main peak to
the total area of all peaks in the chromatogram.

Biological Context and Metabolic Pathway

Carbocisteine, the non-labeled analogue of Carbocisteine-13C3, is a mucolytic agent that
reduces the viscosity of sputum.[13] Its mechanism of action involves the restoration of the
balance between sialomucins and fucomucins in the bronchial mucus.[6][14] The metabolic fate
of Carbocisteine is an important aspect of its pharmacology.

The primary metabolic pathways for Carbocisteine include acetylation, decarboxylation, and
sulfoxidation, which lead to the formation of inactive metabolites.[5][15][16] Genetic
polymorphism in the enzymes responsible for sulfoxidation can lead to significant variability in
its metabolism among individuals.[5][16]

Below is a simplified representation of the metabolic pathway of Carbocisteine.
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Metabolic pathways of Carbocisteine.

Application as an Internal Standard

Carbocisteine-13C3 is frequently utilized as an internal standard in bioanalytical methods,
particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the
guantification of Carbocisteine in biological matrices such as human plasma.[17]

The workflow for such an analysis typically involves the following steps:
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Bioanalytical workflow for Carbocisteine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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